Cas no 1436095-06-5 (2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide)

• Product Name: 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide
• CAS No: 1436095-06-5
• MF: C₁₂H₁₅ClN₂OS
• MW: 270.778300523758
• CID: 5403585
• PubChem ID: 71970870
• Update Time: 2025-06-14

2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(cyanomethyl)-α-methyl-N-(1-methylethyl)-2-thiopheneacetamide
• 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide

• Inchi： 1S/C12H15ClN2OS/c1-8(2)15(7-6-14)12(16)9(3)10-4-5-11(13)17-10/h4-5,8-9H,7H2,1-3H3
• InChI Key： BYBZRIMIIDAEMI-UHFFFAOYSA-N
• SMILES： C1(C(C)C(N(CC#N)C(C)C)=O)SC(Cl)=CC=1

Experimental Properties

• Density: 1.221±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.9±45.0 °C(Predicted)
• pka: -1.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide

Comprehensive Overview of 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide (CAS No. 1436095-06-5)

The compound 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide (CAS No. 1436095-06-5) is a specialized organic molecule featuring a unique combination of functional groups, including a chlorothiophene ring, a cyanomethyl moiety, and an isopropyl group. Its structural complexity and potential applications in pharmaceutical and agrochemical research have garnered significant attention in recent years. This article delves into its chemical properties, synthesis pathways, and emerging applications while addressing frequently searched queries related to its stability, solubility, and industrial relevance.

Chemically, 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide belongs to the class of thiophene derivatives, which are widely studied for their bioactivity. The presence of the 5-chlorothiophene scaffold enhances its electronic properties, making it a candidate for drug discovery programs targeting enzyme modulation. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy in therapeutic contexts, particularly in neurological and metabolic disorders—a trending topic in medicinal chemistry forums.

From a synthetic perspective, this compound is typically prepared via amide coupling reactions between 5-chlorothiophene-2-carboxylic acid derivatives and N-(cyanomethyl)-N-isopropylamine. Recent advancements in green chemistry have prompted investigations into solvent-free or catalytic methods to improve yield and reduce environmental impact—a key concern among sustainability-focused researchers. Analytical techniques like HPLC and NMR are critical for purity verification, as impurities may affect downstream applications.

In industrial settings, CAS No. 1436095-06-5 is often discussed in conjunction with high-throughput screening (HTS) platforms. Its compatibility with automated synthesis systems aligns with the growing demand for AI-driven drug discovery, a hot topic in 2024. Additionally, its logP value and hydrogen bonding capacity are frequently analyzed to predict bioavailability, addressing common search queries about its pharmacokinetic profile.

Beyond pharmaceuticals, this compound’s thiophene core has sparked interest in material science, particularly in organic electronics. Its conjugated system may contribute to the development of flexible semiconductors or sensors, though further studies are needed. Safety data sheets emphasize standard lab handling protocols, as with most research chemicals, but it is not classified under hazardous categories.

To summarize, 2-(5-chlorothiophen-2-yl)-N-(cyanomethyl)-N-(propan-2-yl)propanamide represents a versatile building block in modern chemistry. Its intersection with drug design, sustainable synthesis, and advanced materials ensures its relevance in both academic and industrial research. For those seeking technical specifications or collaboration opportunities, third-party vendors and patent databases (e.g., USPTO or PubChem) provide additional resources.